Cas no 67990-78-7 (Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-)

• Product Name: Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-
• CAS No: 67990-78-7
• MF: C₄F₁₀O₃S
• MW: 318.090035438538
• MDL: MFCD00155956
• CID: 502010
• PubChem ID: 2782567
• Update Time: 2025-05-26

Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-
• 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonyl fluoride
• PERFLUORO(2-ETHOXYETHANE)SULFONYL FLUORIDE
• PERFLUORO(2-ETHOXYETHANE)SULPHONYL FLUORIDE
• Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonyl fluoride
• 1,1,2,2-tetrafluoro-2-pentafluoroethoxyethanesulfonyl fluoride
• 2-fluorosulfonylperfluorodiethyl ether
• pentafluoroethoxytetrafluoroethylsulfonyl fluoride
• perfluoro-3-oxapentanesulfonyl fluoride
• NS00019199
• Ethanesulfonylfluoride,1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-
• 1,1,2,2-tetrakis(fluoranyl)-2-[1,1,2,2,2-pentakis(fluoranyl)ethoxy]ethanesulfonyl fluoride
• SCHEMBL10639581
• 1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethane-1-sulfonyl fluoride
• DTXSID60382152
• CF3CF2OCF2CF2SO2F
• 67990-78-7
• Perfluoro-2-ethoxyethanesulfonyl fluoride
• MFCD00155956
• A835958
• 1,1,2,2-tetrafluoro-2-(perfluoroethoxy)ethanesulfonyl fluoride

• MDL： MFCD00155956
• Inchi： 1S/C4F10O3S/c5-1(6,7)2(8,9)17-3(10,11)4(12,13)18(14,15)16
• InChI Key： IRSPIQIRIUYUGF-UHFFFAOYSA-N
• SMILES： S(C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 317.94100
• Monoisotopic Mass: 317.94084665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.72380
• Sensitiveness: Moisture Sensitive

Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- Security Information

• Hazard Statement： Corrosive/Irritant/Moisture Sensitive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-

Comprehensive Analysis of Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- (CAS No. 67990-78-7)

Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- (CAS No. 67990-78-7) is a highly specialized fluorinated compound that has garnered significant attention in advanced chemical research and industrial applications. Its unique molecular structure, characterized by multiple fluorine substituents, makes it a valuable intermediate in the synthesis of high-performance materials and specialty chemicals. The compound's sulfonylfluoride group and pentafluoroethoxy moiety contribute to its exceptional reactivity and stability under harsh conditions, aligning with the growing demand for durable and efficient chemical agents.

In recent years, the interest in fluorinated compounds has surged due to their applications in pharmaceuticals, agrochemicals, and materials science. Researchers are particularly intrigued by the potential of CAS No. 67990-78-7 in developing novel polymeric materials with enhanced thermal and chemical resistance. This aligns with the broader trend of sustainable chemistry, where industries seek alternatives to traditional solvents and reagents that minimize environmental impact. The compound's ability to act as a fluorinating agent or cross-linking modifier further expands its utility in cutting-edge technologies.

One of the most frequently asked questions about Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- revolves around its synthesis and purification methods. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are employed to ensure high purity and precise characterization. The compound's low boiling point and high volatility necessitate careful handling, which has led to innovations in closed-system processing to enhance safety and efficiency. These advancements are critical for meeting the stringent requirements of industries like electronics and aerospace, where precision is paramount.

The role of CAS No. 67990-78-7 in green chemistry initiatives cannot be overstated. As regulatory frameworks tighten around per- and polyfluoroalkyl substances (PFAS), researchers are exploring safer alternatives with similar performance characteristics. This compound's selective reactivity and low environmental persistence position it as a promising candidate for eco-friendly formulations. Its applications in water-repellent coatings and fire-resistant materials are particularly relevant to industries striving for sustainability without compromising functionality.

From a commercial perspective, the global market for fluorinated intermediates like Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- is projected to grow steadily, driven by demand from the pharmaceutical and specialty chemicals sectors. Companies are investing in scalable synthesis routes to reduce production costs while maintaining high purity standards. Additionally, collaborations between academia and industry are accelerating the discovery of new applications, such as its use in lithium-ion battery electrolytes and advanced adhesives.

In conclusion, Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)- (CAS No. 67990-78-7) represents a cornerstone of modern fluorochemistry. Its versatility, combined with its alignment with sustainability goals, ensures its continued relevance in both research and industrial settings. As innovation progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in material science and chemical engineering.